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Compound of Interest

Arecaidine but-2-ynyl ester
Compound Name:
tosylate

Cat. No. B1665755

Introduction

Arecaidine but-2-ynyl ester tosylate (ABET) is a synthetic derivative of arecaidine, an
alkaloid found in the areca nut.[1] It is a potent and selective agonist for the M2 muscarinic
acetylcholine receptor (MAChR), making it a valuable pharmacological tool for studying M2
receptor-mediated physiological and pathological processes.[1][2][3] M2 receptors are
predominantly found in the heart, where they mediate a decrease in heart rate and cardiac
contractility, as well as in the central and peripheral nervous systems.[4][5][6] Given its role in
cardiovascular research and potential therapeutic applications, rigorous analytical
characterization is essential to ensure the identity, purity, and stability of ABET.[2][7] This
application note provides detailed protocols for the characterization of Arecaidine but-2-ynyl
ester tosylate using High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic
Resonance (NMR) spectroscopy.

Physicochemical Properties

A summary of the key physicochemical properties of Arecaidine but-2-ynyl ester tosylate is
presented in Table 1.
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Property

Value

Reference

CAS Number

119630-77-2

[1]

Molecular Formula

C11H1sNO2 - C7HsSOs3

[1]

Molecular Weight 365.44 g/mol [1]
Purity >98% [1]
Solubility Soluble up to 100 mM in water  [1]
Store solid form at room
temperature. Stock solutions
Storage should be stored at -20°C for 1 [2]

month or -80°C for 6 months.

[2]

High-Performance Liquid Chromatography (HPLC)

Analysis

HPLC is a fundamental technique for assessing the purity of Arecaidine but-2-ynyl ester

tosylate. A reverse-phase method is employed to separate the compound of interest from

potential impurities.

Experimental Protocol

1. Instrumentation and Materials:

o High-Performance Liquid Chromatography (HPLC) system with a UV detector.

e C18 analytical column (e.g., 4.6 x 250 mm, 5 pm particle size).

¢ Arecaidine but-2-ynyl ester tosylate reference standard.

o Acetonitrile (HPLC grade).

 Trifluoroacetic acid (TFA), HPLC grade.

o Ultrapure water.
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2. Chromatographic Conditions: A summary of the HPLC method parameters is provided in
Table 2.

Parameter Condition

Column C18 Reverse-Phase

Mobile Phase A 0.1% TFA in Water

Mobile Phase B 0.1% TFA in Acetonitrile

Gradient A suitable gradieth to ensure separation, e.g., 5-
95% B over 20 minutes

Flow Rate 1.0 mL/min

Injection Volume 10 pyL

Detection Wavelength 254 nm[1]

Column Temperature 25°C

3. Sample Preparation:

o Prepare a stock solution of Arecaidine but-2-ynyl ester tosylate in ultrapure water at a
concentration of 1 mg/mL.

o From the stock solution, prepare a working solution of 10 ug/mL in the initial mobile phase
composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

« Filter the working solution through a 0.22 um syringe filter prior to injection.
4. Data Analysis:

e The purity of the sample is determined by calculating the peak area of the main component
relative to the total peak area of all components in the chromatogram.

» The retention time of the sample should match that of a reference standard analyzed under
the same conditions.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of
Arecaidine but-2-ynyl ester tosylate. Both *H and 3C NMR are crucial for verifying the
compound's identity.

Experimental Protocol

1. Instrumentation and Materials:

 NMR spectrometer (e.g., 400 MHz or higher).

e« 5mm NMR tubes.

o Deuterated solvent (e.g., Deuterium oxide, D20).
e Arecaidine but-2-ynyl ester tosylate sample.
2. Sample Preparation:

» Dissolve approximately 5-10 mg of Arecaidine but-2-ynyl ester tosylate in 0.6-0.7 mL of
D20.

» Vortex the sample until the solid is completely dissolved.
» Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

e Acquire a 'H NMR spectrum.

e Acquire a 3C NMR spectrum.

o Standard acquisition parameters for both nuclei should be used, with a sufficient number of
scans to obtain a good signal-to-noise ratio.

4. Data Analysis and Interpretation: The acquired NMR spectra should be consistent with the
known structure of Arecaidine but-2-ynyl ester tosylate. The expected chemical shifts for the
key protons are summarized in Table 3.
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Chemical Shift . . .
Protons Multiplicity Integration Assignment
(3, ppm)
Protons ortho to
Tosyl aromatic 7.69 d 2H the sulfonyl
group
Protons meta to
Tosyl aromatic 7.48 d 2H the sulfonyl
group
Methylene
OCHz2C=C 4.76 t 2H protons of the

butynyl ester

Methylene

protons in the
NCH: 3.55-3.45 m 2H pyridine ring

adjacent to the

nitrogen

Methyl protons
NCHs 2.98 s 3H _
on the nitrogen

Data obtained from *H NMR (400 MHz, D20).[1]

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for the characterization of
Arecaidine but-2-ynyl ester tosylate and its known signaling pathway.
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Experimental Workflow for ABET Characterization
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Caption: Experimental workflow for the HPLC and NMR characterization of Arecaidine but-2-
ynyl ester tosylate.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1665755?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665755?utm_src=pdf-body
https://www.benchchem.com/product/b1665755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

M2 Muscarinic Receptor Signaling Pathway

Arecaidine but-2-ynyl ester tosylate
(Agonist)

inds to

M2 Muscarinic Receptor

Activates

lon Channels

Adenylyl Cyclase (e.g., K+ channels)

d
7/

iConversion of ATP to cCAMP

Cellular Response
(e.g., Decreased Heart Rate)
|
|
:Activates

y

Protein Kinase A

Click to download full resolution via product page

Caption: Simplified signaling pathway of the M2 muscarinic receptor activated by Arecaidine
but-2-ynyl ester tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact
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